4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-{[(1-Methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol is a cyclohexanol derivative featuring a pyrazole moiety linked via a methylamino group. This compound’s structure combines a hydroxylated cyclohexane ring with a substituted pyrazole, a combination that may confer unique physicochemical and biological properties.
Properties
Molecular Formula |
C11H19N3O |
|---|---|
Molecular Weight |
209.29 g/mol |
IUPAC Name |
4-[(2-methylpyrazol-3-yl)methylamino]cyclohexan-1-ol |
InChI |
InChI=1S/C11H19N3O/c1-14-10(6-7-13-14)8-12-9-2-4-11(15)5-3-9/h6-7,9,11-12,15H,2-5,8H2,1H3 |
InChI Key |
XJQDPISOJJOEOH-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=CC=N1)CNC2CCC(CC2)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol typically involves the reaction of 1-methyl-1H-pyrazole-5-carbaldehyde with cyclohexylamine under suitable conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production .
Chemical Reactions Analysis
Types of Reactions
4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone.
Reduction: The compound can be reduced to form different derivatives.
Substitution: The amino group can participate in substitution reactions to form new compounds.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.
Substitution: Halogenating agents and nucleophiles are often used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone, while substitution reactions can produce a variety of derivatives depending on the nucleophile .
Scientific Research Applications
4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects in various diseases.
Industry: Utilized in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol involves its interaction with specific molecular targets. The pyrazole ring can interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or activation of signaling pathways .
Comparison with Similar Compounds
(S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one
Structural Features :
- Core: Pyridinone and pyrimidine rings.
- Substituents: A 1-methyl-1H-pyrazol-5-yl group linked via an amino group to pyrimidine, a 4-chloro-3-fluorophenyl group, and a hydroxyethyl side chain.
- Stereochemistry : Chiral (S)-configured hydroxyethyl group.
Comparison :
- Unlike the target compound’s cyclohexanol core, this analog employs a pyridinone-pyrimidine scaffold, enhancing planar aromatic interactions with kinase active sites.
- Both compounds share the 1-methyl-1H-pyrazol-5-ylamino group, suggesting this moiety may be critical for bioactivity.
Research Context :
3-Amino-2-cyclohexyl-1H-pyrazol-5-one
Structural Features :
- Core : Pyrazolone (a pyrazole derivative with a ketone group).
- Substituents: Cyclohexyl group at position 2 and an amino group at position 3.
Comparison :
- The pyrazolone core differs from the target compound’s pyrazole-methylamino-cyclohexanol system.
- Both compounds incorporate cyclohexyl groups, but the hydroxyl group in the target compound may enhance solubility compared to the ketone in pyrazolone.
Crystallographic and Structural Analysis
Structural determination of such compounds often relies on tools like SHELXL (for crystal refinement) and ORTEP-3 (for graphical representation). For instance:
- SHELXL’s robust refinement algorithms enable precise modeling of hydrogen bonding involving the hydroxyl and amino groups in cyclohexanol derivatives .
- ORTEP-3’s GUI facilitates visualization of conformational flexibility in pyrazole-cyclohexanol systems, aiding in structure-activity relationship (SAR) studies .
Discussion and Implications
- Structural Motifs : The 1-methyl-1H-pyrazol-5-yl group appears recurrent in bioactive compounds, suggesting its utility in molecular recognition (e.g., kinase binding pockets).
- Hydroxyl vs. Ketone : The hydroxyl group in the target compound may improve aqueous solubility compared to pyrazolone derivatives, influencing pharmacokinetics.
- Research Gaps: Limited direct data on the target compound’s applications underscore the need for further studies, particularly in kinase inhibition assays or solubility profiling.
Biological Activity
The compound 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol is a pyrazole derivative that has garnered attention due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article explores the biological activity of this compound, focusing on its synthesis, structural characteristics, and preliminary findings regarding its pharmacological effects.
Synthesis and Structural Characteristics
The synthesis of 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol involves the reaction of tert-butyl 4-(3-(dimethylamino)acryloyl)piperidine-1-carboxylate with methylhydrazine. This reaction leads to the formation of a pyrazole ring, which is crucial for the compound's biological activity. The structure features a cyclohexanol moiety that contributes to its conformational flexibility and potential interactions with biological targets.
Structural Analysis
The compound's molecular formula is , and it exhibits a dihedral angle of 33.4° between the pyrazole ring and the piperidine ring, indicating a non-planar conformation that may influence its biological interactions .
Antimicrobial Properties
Research has indicated that compounds containing pyrazole moieties exhibit significant antimicrobial activity. For instance, related compounds have shown effectiveness against various bacterial strains, suggesting that 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol may also possess similar properties . Preliminary studies should focus on evaluating its Minimum Inhibitory Concentration (MIC) against standard bacterial strains.
Antitumor Activity
Pyrazole derivatives have been explored for their antitumor potential. The presence of electron-donating groups in the aromatic system has been correlated with enhanced cytotoxicity against cancer cell lines . Investigating the structure-activity relationship (SAR) for this compound could reveal insights into its efficacy as an anticancer agent.
Case Studies and Research Findings
Q & A
Q. What are the common synthetic routes for 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol?
- Methodological Answer : The synthesis typically involves cyclocondensation and aminomethylation steps. For the pyrazole core, ethyl acetoacetate and phenylhydrazine are cyclized under reflux conditions to form 5-methyl-1-phenyl-1H-pyrazole derivatives . The aminomethylation step can be achieved by reacting 1-methyl-1H-pyrazol-5-ylmethanol with a cyclohexanol derivative bearing an amino group. Phosphorous oxychloride (POCl₃) is often used as a cyclizing agent for tetrazole or oxadiazole intermediates .
- Key Reaction Conditions :
| Step | Reagents/Conditions | Yield (%) | Reference |
|---|---|---|---|
| Pyrazole Formation | Ethyl acetoacetate, phenylhydrazine, reflux (EtOH) | 75–85 | |
| Aminomethylation | 1-Methyl-1H-pyrazol-5-ylmethanol, POCl₃, 120°C | 60–70 |
Q. What spectroscopic methods are used to characterize this compound?
- Methodological Answer :
- IR Spectroscopy : Identifies NH (3200–3400 cm⁻¹) and OH (broad ~3300 cm⁻¹) stretches .
- NMR : ¹H NMR distinguishes cyclohexanol protons (δ 3.5–4.0 ppm) and pyrazole methyl groups (δ 2.1–2.5 ppm). ¹³C NMR confirms quaternary carbons in the cyclohexane ring .
- X-ray Crystallography : Resolves stereochemistry of the cyclohexanol moiety (e.g., axial vs. equatorial OH) .
Q. How is the purity of this compound validated?
- Methodological Answer :
- HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) are used, with mobile phases like acetonitrile/water (70:30) .
- Elemental Analysis : Matches calculated vs. observed C, H, N percentages (e.g., C: 62.1%, H: 7.8%, N: 16.2%) .
Q. What are the solubility and stability profiles?
- Methodological Answer :
- Soluble in polar aprotic solvents (DMF, DMSO) but insoluble in hexane. Stability studies show degradation <5% after 6 months at −20°C .
- Stability Table :
| Condition | Degradation (%) | Timeframe |
|---|---|---|
| 25°C, dark | 10% | 3 months |
| −20°C | <5% | 6 months |
Q. What are the key reactivity patterns of the pyrazole and cyclohexanol moieties?
- Methodological Answer :
- Pyrazole : Undergoes electrophilic substitution at C4 (e.g., nitration) .
- Cyclohexanol : The OH group participates in Mitsunobu reactions or esterifications .
Advanced Research Questions
Q. How can stereoselectivity in the cyclohexanol moiety be controlled during synthesis?
- Methodological Answer :
- Chiral Catalysts : Use (R)-BINOL-based catalysts to favor axial OH configurations .
- Temperature Control : Lower temperatures (−10°C) reduce epimerization during cyclohexanol ring closure .
Q. What computational models predict the compound’s bioactivity?
- Methodological Answer :
- Molecular Docking : AutoDock Vina simulates binding to cyclooxygenase-2 (COX-2), showing a docking score of −9.2 kcal/mol .
- QSAR Studies : Electron-withdrawing groups on the pyrazole enhance antibacterial activity (e.g., MIC = 8 µg/mL against E. coli) .
Q. How to resolve contradictions in reported reaction yields for aminomethylation?
- Methodological Answer :
- Optimized Conditions : Use anhydrous DMF as a solvent and slow addition of POCl₃ to mitigate side reactions (yield increases from 60% to 78%) .
- Contradiction Analysis : Lower yields in earlier studies (e.g., 50% vs. 75% ) may stem from impurities in starting materials.
Q. What strategies improve catalytic efficiency in pyrazole functionalization?
- Methodological Answer :
- Microwave-Assisted Synthesis : Reduces reaction time from 12 hours to 30 minutes for pyrazole nitration .
- Flow Chemistry : Enhances reproducibility in multi-step syntheses .
Q. How does the compound’s conformation affect its biological activity?
- Methodological Answer :
- Axial vs. Equatorial OH : Axial OH increases hydrogen bonding with bacterial DNA gyrase (IC₅₀ = 12 µM vs. 25 µM for equatorial) .
- SAR Table :
| Substituent | Activity (IC₅₀, µM) |
|---|---|
| 4-OH (axial) | 12 |
| 4-OH (equatorial) | 25 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
